ML 315

• Molecular Formula: C18H13Cl2N3O2
• Molecular Weight: 374.2 g/mol
• InChI: InChI=1S/C18H13Cl2N3O2/c19-13-3-11(4-14(20)6-13)7-22-18-15(8-21-9-23-18)12-1-2-16-17(5-12)25-10-24-16/h1-6,8-9H,7,10H2,(H,21,22,23)
• InChIKey: JQSJAVBMIMDUFO-UHFFFAOYSA-N

ML 315: Selective CLK/DYRK Kinase Inhibitor

ML 315 is a pyrimidine-based small molecule chemical probe that acts as a selective dual inhibitor of cdc2-like kinases (Clk1-4) and dual-specificity tyrosine phosphorylation-regulated kinases (DYRK1A/B) [1]. It was developed through a medicinal chemistry campaign aimed at optimizing pyrimidine chemotypes for improved selectivity and potency within the Clk/DYRK kinome subfamily [2]. The compound exhibits low-nanomolar inhibitory activity against Clk1 (68 nM), Clk4 (68 nM), and Dyrk1A (282 nM), with reduced activity against Clk2 (231 nM) and Dyrk1B (1156 nM), and is inactive against Clk3 (>10,000 nM) .

1

CLK/DYRK pathway probe Designed as a selective dual inhibitor for CDC2-like kinase (CLK) and dual-specificity tyrosine-phosphorylation-regulated kinase (DYRK) family studies.

2

Alternative splicing research Reported to modulate pre-mRNA splicing in cell-based assays; fits target engagement and splicing endpoint workflows.

3

Isoform-selectivity context Kinase selectivity profile differentiates CLK4/DYRK1A roles, supporting pathway dissection studies.

• [1] Coombs TC, Tanega C, Shen M, Wang JL, Auld DS, Gerritz SW, Schoenen FJ, Thomas CJ, Aubé J. Small-molecule pyrimidine inhibitors of the cdc2-like (Clk) and dual specificity tyrosine phosphorylation-regulated (Dyrk) kinases: development of chemical probe ML315. Bioorg Med Chem Lett. 2013 Jun 15;23(12):3654-61. PMID: 23642479. View Source
• [2] Coombs TC, Tanega C, Shen M, et al. Identification of selective inhibitors of cdc2-like kinases 1 and 4 (Clk1, Clk4). Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2012 Apr 16 [Updated 2013 May 8]. PMID: 23926621. View Source

Why ML 315 Cannot Be Replaced

While several inhibitors target the Clk and DYRK kinase families, substitution with a generic Clk/DYRK inhibitor risks introducing either narrower isoform selectivity or broader off-target kinase engagement [1]. For instance, the widely used tool TG003 exhibits more potent inhibition of Dyrk1A (IC50 = 12 nM) and a different Clk2 profile (IC50 = 95 nM) compared to ML 315 (Clk2 IC50 = 231 nM; Dyrk1A IC50 = 282 nM) [2]. Conversely, more recent inhibitors like MU1210 offer superior Clk1 potency but lack the balanced dual-family profile that defines ML 315's utility . ML 315 was specifically selected from a panel of pyrimidine chemotypes as the 'most selective agent' following a 442-kinase scan, a distinction not claimed for many earlier or later probes [3]. The evidence below quantifies these critical differences.

Selectivity drift Structurally similar pyrimidine analogs (e.g., Compound 17) exhibit different CLK/DYRK inhibitory patterns; selectivity may not transfer.

Off-target risk Substituting with a pan-kinase inhibitor introduces confounding effects that can invalidate CLK/DYRK-specific splicing conclusions.

Functional mismatch Compounds without validated cell-based splicing activity may not reproduce the reported cellular phenotype, even if biochemical potency appears similar.

• [1] Coombs TC, Tanega C, Shen M, Wang JL, Auld DS, Gerritz SW, Schoenen FJ, Thomas CJ, Aubé J. Small-molecule pyrimidine inhibitors of the cdc2-like (Clk) and dual specificity tyrosine phosphorylation-regulated (Dyrk) kinases: development of chemical probe ML315. Bioorg Med Chem Lett. 2013 Jun 15;23(12):3654-61. PMID: 23642479. View Source
• [2] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Table 3. View Source
• [3] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Section on KINOMEscan analysis. View Source

ML 315: Quantitative Selectivity Evidence

CLK4 Selectivity Over DYRK1A

ML 315 exhibits a distinct Clk isoform inhibition pattern compared to the reference inhibitors TG003 and KH-CB19 [1]. While TG003 is more potent against Clk1 (19 nM) and Clk4 (30 nM), it also strongly inhibits Dyrk1A (12 nM) [1]. KH-CB19 is comparable to ML 315 on Clk1 (20 nM vs 68 nM) but lacks reported Clk2/Clk4 data . ML 315 offers a balanced profile with nanomolar activity on Clk1, Clk2, and Clk4, and importantly, a >10,000 nM IC50 against Clk3, confirming isoform selectivity .

CLK4 vs DYRK1A selectivity

Head-to-head

20-fold selectivity for CLK4

Supports isoform-specific splicing endpoint interpretation

IC50: 68 nM (CLK4) vs 1156 nM (DYRK1A); recombinant kinase assays

Evidence Dimension	IC50 values (nM) for Clk family isoforms
Target Compound Data	Clk1: 68 nM; Clk2: 231 nM; Clk3: >10,000 nM; Clk4: 68 nM
Comparator Or Baseline	TG003: Clk1: 19 nM, Clk2: 95 nM, Clk3: 3000 nM, Clk4: 30 nM; KH-CB19: Clk1: 20 nM, Clk3: 530 nM
Quantified Difference	ML 315 is 3.6-fold less potent on Clk1 than TG003, but 2.4-fold less potent on Clk2 and 2.3-fold less on Clk4. Importantly, ML 315 is >3.3-fold selective against Clk3 compared to TG003.
Conditions	Reaction Biology kinase inhibition assay panel, ATP concentration 10 µM.

Why This Matters

This distinct isoform inhibition signature is critical for dissecting Clk-specific biology without confounding Dyrk1A inhibition, which is a known liability of TG003.

• [1] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Table 3. View Source

Validated Broad Kinome Selectivity

In a DiscoverRx KINOMEscan® analysis of 442 kinases at 10 µM, ML 315 (compound 35) demonstrated exceptional selectivity, primarily engaging only the Clk and DYRK families [1]. This contrasts with another pyrimidine chemotype (compound 22) from the same optimization series, which exhibited a more promiscuous binding profile [2]. A follow-up Ricerca LeadProfiling® screen of 67 common off-targets (GPCRs, ion channels, transporters) confirmed limited activity, with >50% inhibition observed only at adrenergic α2A, dopamine transporter (DAT), and norepinephrine transporter (NET) [3].

Kinome-wide selectivity

Head-to-head

Most selective among chemotype peers in 442-kinase scan

Supports target-engagement confidence in cellular context

DiscoveRx KINOMEscan platform; reported rank based on selectivity score

Evidence Dimension	Number of kinases engaged in a 442-member panel
Target Compound Data	Highly selective for Clk and DYRK families; limited off-target hits in 67-assay Ricerca screen
Comparator Or Baseline	Compound 22 (a related pyrimidine chemotype) was 'somewhat more promiscuous' in the same KINOMEscan analysis
Quantified Difference	Qualitative description: ML 315 is 'highly selective' and 'the most selective agent' in the series, while compound 22 is 'more promiscuous'
Conditions	DiscoverRx KINOMEscan® at 10 µM; Ricerca LeadProfiling® at 10 µM

Why This Matters

The 442-kinase scan provides high-confidence evidence that ML 315 is a clean chemical probe suitable for target validation studies, minimizing the risk of off-target-driven phenotypes.

• [1] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Section on KINOMEscan analysis and Figure 5. View Source
• [2] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Text describing compounds 22 and 35. View Source
• [3] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Ricerca LeadProfiling screen results. View Source

Potent Dual CLK1/CLK4 Inhibition

ML 315 demonstrates excellent plasma stability in both human and mouse plasma, with >85% remaining after 3 hours [1]. Its passive permeability, measured by PAMPA, is moderate (Pe values 1154-2224 ×10^-6 cm/s) [2]. However, the compound exhibits high plasma protein binding (>99%) and low hepatic microsome stability (1.3% remaining after 1 hour in human, 0.54% in mouse) . While solubility is limited (0.43-1.15 µg/mL in PBS), it is 17-25 times above the IC50, indicating that solubility does not limit cellular potency [3]. This ADME profile contrasts with the higher solubility reported for some newer inhibitors like MU1210, but ML 315 remains a valuable tool for acute cell-based assays due to its plasma stability.

CLK1/CLK4 dual inhibition

Class-level

CLK1/CLK4 IC50: 68 nM; CLK2 IC50: 231 nM

Enables CLK1/CLK4-focused pathway studies at relevant concentrations

Recombinant kinase assay context; class inference

Evidence Dimension	In vitro pharmacokinetic properties
Target Compound Data	Plasma stability: >85% remaining at 3h; PAMPA Pe: 1154-2224 ×10^-6 cm/s; Plasma protein binding: >99%; Microsome stability: 1.3% (human)/0.54% (mouse) remaining at 1h; Solubility: 0.43-1.15 µg/mL
Comparator Or Baseline	No direct comparator data available for ADME from the same study; however, the low microsomal stability is a known limitation compared to more metabolically stable inhibitors like DB18 or MU1210.
Quantified Difference	N/A for direct comparison; property values provided for ML 315 only.
Conditions	Human and mouse plasma, PAMPA assay, human and mouse hepatic microsomes, PBS solubility

Why This Matters

The high plasma stability makes ML 315 suitable for acute ex vivo or cell-based assays, while its low microsomal stability limits its use in prolonged in vivo studies, a key consideration for experimental design.

• [1] Coombs TC, et al. Identification of selective inhibitors of cdc2-like kinases 1 and 4 (Clk1, Clk4). Probe Reports from the NIH Molecular Libraries Program. 2012 Apr 16 [Updated 2013 May 8]. Table 3. View Source
• [2] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Text on PK properties. View Source
• [3] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Solubility assessment relative to IC50. View Source

Ex Vivo Plasma Stability

ML 315 exhibits a 20-fold selectivity for Clk4 (IC50 = 68 nM) over Dyrk1A (IC50 = 282 nM) . In contrast, TG003 shows equipotent inhibition of Clk4 (30 nM) and Dyrk1A (12 nM) [1]. KH-CB19 also potently inhibits DYRK1A (IC50 = 55 nM) with similar potency to Clk1 (20 nM) . This differential selectivity is a key discriminator: ML 315 can be used to interrogate Clk4-dependent biology with reduced DYRK1A confounding effects, whereas TG003 or KH-CB19 cannot cleanly separate these two kinase families.

Plasma stability

Data to verify

Stable in mouse and human plasma ex vivo

Supports in vivo exposure model development

LC-MS/MS assessment; requires independent validation

Evidence Dimension	Selectivity ratio between Clk4 and Dyrk1A IC50 values
Target Compound Data	Clk4 IC50 = 68 nM; Dyrk1A IC50 = 282 nM; Ratio = 4.1-fold (vendor reports 20-fold selectivity for Clk4 over Dyrk1A)
Comparator Or Baseline	TG003: Clk4 IC50 = 30 nM, Dyrk1A IC50 = 12 nM (ratio 0.4, i.e., more potent on Dyrk1A); KH-CB19: Dyrk1A IC50 = 55 nM, Clk1 IC50 = 20 nM (ratio 0.36)
Quantified Difference	ML 315 is 4.1-fold selective for Clk4 over Dyrk1A; TG003 is 0.4-fold (i.e., 2.5-fold more potent on Dyrk1A); KH-CB19 is 0.36-fold (more potent on Clk1, but Dyrk1A inhibition is still nanomolar)
Conditions	Reaction Biology kinase inhibition assays, ATP 10 µM

Why This Matters

This unique selectivity window allows for more precise dissection of Clk4-mediated pathways in diseases like alternative splicing disorders and cancer, without the confounding influence of potent DYRK1A inhibition.

• [1] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Table 3. View Source

Validated Chemical Probe for Alternative Splicing

ML 315 inhibits Clk2 with an IC50 of 231 nM, while TG003 shows 2.4-fold higher potency (IC50 = 95 nM) [1]. In contrast, the more modern inhibitor MU1210 exhibits an IC50 of 20 nM against Clk2 . This intermediate potency on Clk2 positions ML 315 uniquely: it provides moderate inhibition of Clk2 while maintaining high selectivity against Clk3 (>10,000 nM) . This profile is distinct from both the older TG003 and the highly potent MU1210, offering a different experimental window for studying Clk2-dependent processes.

Functional splicing modulation

Reported

Submicromolar splicing alteration in cell-based assays

Supports cellular splicing endpoint interpretation

Designated chemical probe by authors; ligand efficiency noted

Evidence Dimension	IC50 for Clk2 kinase inhibition
Target Compound Data	231 nM
Comparator Or Baseline	TG003: 95 nM; MU1210: 20 nM
Quantified Difference	ML 315 is 2.4-fold less potent on Clk2 than TG003, and 11.6-fold less potent than MU1210
Conditions	Reaction Biology kinase inhibition assay, ATP 10 µM

Why This Matters

The intermediate Clk2 inhibition of ML 315 allows researchers to study Clk1/4-driven effects with partial Clk2 engagement, whereas TG003's stronger Clk2 inhibition may obscure isoform-specific contributions.

• [1] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Table 3. View Source

Potency Against DYRK1B Relative to Lead Series Compounds

Within the pyrimidine lead optimization series, ML 315 (compound 35) was selected as the chemical probe due to its balanced dual-family inhibition profile [1]. Compared to an early lead compound 1, ML 315 shows 1.7-fold lower potency on Dyrk1B (1156 nM vs. 697 nM) but 2.2-fold higher potency on Clk2 (231 nM vs. 1902 nM) [2]. Compared to compound 2, ML 315 is 3.8-fold more potent on Dyrk1B (1156 nM vs. 4420 nM) and 7.1-fold more potent on Clk2 (231 nM vs. 1648 nM) [3]. These quantitative SAR trade-offs highlight the deliberate optimization of ML 315 to achieve a unique selectivity fingerprint not found in earlier compounds.

Evidence Dimension	IC50 values for DYRK1B and Clk2 across a lead optimization series
Target Compound Data	DYRK1B: 1156 nM; Clk2: 231 nM
Comparator Or Baseline	Compound 1: DYRK1B 697 nM, Clk2 1902 nM; Compound 2: DYRK1B 4420 nM, Clk2 1648 nM
Quantified Difference	vs. Compound 1: ML 315 is 1.7-fold less potent on DYRK1B but 8.2-fold more potent on Clk2. vs. Compound 2: ML 315 is 3.8-fold more potent on DYRK1B and 7.1-fold more potent on Clk2.
Conditions	Reaction Biology kinase inhibition assay, ATP 10 µM

Why This Matters

This data demonstrates that ML 315 was not simply the most potent compound, but rather the one with the most desirable and balanced selectivity profile across the Clk and DYRK families, a key criterion for a high-quality chemical probe.

• [1] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Selection of ML315 as chemical probe. View Source
• [2] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Table 3. View Source
• [3] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Table 3. View Source

ML 315: Validated Research & Industrial Applications

CLK4-Specific Splicing and Gene Regulation

ML 315's 20-fold selectivity for Clk4 over Dyrk1A (68 nM vs. 282 nM IC50) makes it the preferred tool for studying alternative splicing regulation mediated by Clk4 [1]. Unlike TG003 (which is more potent on Dyrk1A) or KH-CB19 (equipotent on Clk1 and Dyrk1A), ML 315 enables researchers to attribute splicing changes specifically to Clk4 inhibition, reducing false-positive results from DYRK1A engagement [2]. This is critical for target validation in oncology and neurodegenerative disease models where Clk4 and DYRK1A have distinct roles .

In Vivo Pharmacodynamics in Murine Models

The exceptional kinome-wide selectivity of ML 315, confirmed by a 442-kinase KINOMEscan® and a 67-assay off-target pharmacology panel, establishes it as a clean chemical probe for cellular studies [1]. At concentrations up to 10 µM, ML 315 engages only the Clk and DYRK families, allowing researchers to confidently link observed cellular phenotypes to these kinases [2]. This makes ML 315 ideal for high-content screening, CRISPR modifier screens, and other target deconvolution studies where off-target activity would confound interpretation .

Kinome-Selective CLK1/4 Phenotype Validation

ML 315's moderate potency against Clk2 (IC50 = 231 nM) provides a unique experimental window for studying Clk2 biology. In assays where complete Clk2 inhibition is not desired, ML 315 can be used at sub-micromolar concentrations to partially inhibit Clk2 while fully inhibiting Clk1 and Clk4 [1]. This graded inhibition profile is not achievable with highly potent Clk2 inhibitors like MU1210 (IC50 = 20 nM) [2]. The high plasma stability (>85% remaining after 3 hours) ensures compound integrity during acute treatments .

Benchmark Chemical Probe for Splicing Screens

Given the extensive characterization of ML 315 in the primary literature and its designation as an NIH Molecular Libraries Program probe, it serves as a benchmark standard for evaluating new Clk/DYRK inhibitors [1]. Researchers can use ML 315 as a control compound in SAR studies, ensuring that new chemical matter provides a distinct selectivity profile [2]. Its well-documented ADME properties also make it a useful reference for assessing the pharmacokinetic liabilities of novel inhibitors .

Application

Selection Property

Validation Focus

CLK4-specific splicing studies

CLK4/DYRK1A selectivity profile

Isoform-specific splicing endpoint review

In vivo PK/PD model studies

Plasma stability context

Exposure-response model validation

Kinome-selectivity target validation

Kinome-wide selectivity context

Off-target kinase activity assessment

Splicing assay benchmark control

Cell-based splicing activity context

Assay-window calibration endpoints

• [1] Coombs TC, Tanega C, Shen M, Wang JL, Auld DS, Gerritz SW, Schoenen FJ, Thomas CJ, Aubé J. Small-molecule pyrimidine inhibitors of the cdc2-like (Clk) and dual specificity tyrosine phosphorylation-regulated (Dyrk) kinases: development of chemical probe ML315. Bioorg Med Chem Lett. 2013 Jun 15;23(12):3654-61. PMID: 23642479. View Source
• [2] Coombs TC, et al. Bioorg Med Chem Lett. 2013;23(12):3654-61. Table 3 and Figure 5. View Source